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Compound of Interest

Fluoro(2-
Compound Name:
methoxyphenyl)dimethylsilane

CAS No.: 64544-56-5

Cat. No.: B14492511

Get Quote

Executive Summary

Fluoro(2-methoxyphenyl)dimethylsilane (often abbreviated as SiFA-

-OMe or similar derivatives in literature) is a functional organosilane characterized by a silicon
atom bonded to a fluorine, two methyl groups, and an ortho-methoxyphenyl ring.[1][2]

Unlike standard silyl chlorides or simple alkyl fluorosilanes, this compound exhibits unique
intramolecular coordination between the ether oxygen and the silicon center. This Si---O
interaction modulates the electrophilicity of the silicon, enhancing hydrolytic stability while
maintaining high reactivity toward fluoride exchange—a property critical for its primary
application in Positron Emission Tomography (PET) as an

F-fluoride acceptor.
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Property Data

IUPAC Name Fluoro(2-methoxyphenyl)dimethylsilane
C

Molecular Formula H
FOSi

Molecular Weight 184.28 g/mol

Appearance Colorless liquid (standard conditions)

Key Functionality F-Isotopic Exchange (IE), Silicon Hypervalency

Chemical Structure & Bonding Analysis|[1]

The defining feature of this molecule is the Si---O intramolecular interaction. In the ortho-
substituted anisyl ring, the oxygen lone pair acts as a Lewis base donor to the

orbital of the Si-F bond (or available d-orbitals in older models).[1]

Mechanistic Implication: The Pentacoordinate
Intermediate

This interaction pre-organizes the silicon center into a distorted trigonal bipyramidal geometry
(hypervalent state).[1] This has two major effects:

» Hydrolytic Stability: The steric bulk of the ortho-methoxy group and the electronic saturation
of the silicon center retard the attack of water compared to phenyl-dimethyl-silyl fluoride.[1]

o Fluoride Exchange Efficiency: The silicon is "primed" for nucleophilic attack.[1] In
radiochemistry, this allows for rapid Isotopic Exchange (IE) where a radioactive

F
ion displaces a non-radioactive

F atom with low activation energy.[1]
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Figure 1: Logical flow of intramolecular Si---O coordination stabilizing the hypervalent transition
state.

Synthesis & Preparation Protocols

For research applications, the synthesis typically proceeds via a Grignard intermediate followed
by fluorination. The following protocol is designed for a 10 mmol scale.

Phase 1: Precursor Synthesis (Chlorosilane)

Reagents: 2-Bromoanisole, Magnesium turnings, Dichlorodimethylsilane.[2]

e Grignard Formation: Activate Mg turnings (12 mmol) in dry THF. Add 2-bromoanisole (10
mmol) dropwise under N

to generate (2-methoxyphenyl)magnesium bromide.[1]

« Silylation: Cool a solution of dichlorodimethylsilane (20 mmol, 2.0 equiv) in THF to 0°C.

o Addition: Cannulate the Grignard reagent slowly into the silane solution. Critical: Excess
silane prevents double-addition (formation of diarylsilane).[1]

o Workup: Remove solvent and excess silane via vacuum distillation.[1] The product, Chloro(2-
methoxyphenyl)dimethylsilane, is a moisture-sensitive oil.[1]

Phase 2: Fluorination (Conversion to Target)

Reagents: Potassium Bifluoride (KHF
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) or Zinc Fluoride (ZnF
).[1][2]
» Dissolution: Dissolve the crude chlorosilane in MeCN (Acetonitrile).

e Fluorination: Add KHF

(saturated aqueous solution or solid with 18-crown-6). Stir vigorously at Room Temperature
(RT) for 2 hours.

o Note: The Si-Cl bond is weaker than Si-F; the reaction is thermodynamically driven.[1]

 Purification: Extract with pentane. Wash with water to remove salts.[1] Dry over MgSO

« Isolation: Remove solvent.[1] The resulting Fluoro(2-methoxyphenyl)dimethylsilane can
be purified by vacuum distillation or silica plug filtration (if stable to silica, though distillation is
preferred).[1]
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Figure 2: Step-by-step synthetic pathway from commercially available aryl halides.

Spectroscopic Characterization

Verification of the product relies heavily on NMR spectroscopy due to the distinct spin-active
nuclei (

F and

Si).[1]
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Chemical Shift (

Multiplicity & .
Nucleus . Interpretation
) Coupling constants
Methyl groups on
Silicon.[1] Split into
H NMR 0.4-0.6 ppm (Si-Me) Singlet (d) doublets by F (
Hz).[1]
Characteristic of Si-F.
F NMR -158 to -165 ppm Septet (or Decet) [1] Coupling to Si-Me
protons.
Direct Si-F coupling (
Si NMR 10 to 30 ppm Doublet
Hz).[1]
Note: The

Si coupling constant is a definitive metric for the Si-F bond strength.[1] A value near 280 Hz
confirms the covalent Si-F bond.[1]

Applications in Drug Development &

Radiochemistry
A. F-Radiolabeling (SiFA Technology)

This compound represents a class of "SiFA" building blocks used to label peptides and proteins
for PET imaging.[1][2]

e Mechanism: Isotopic Exchange (IE).[1] The
F atom on the precursor is exchanged for
F (from cyclotron-produced
F-fluoride).[1]

¢ Advantage: The reaction proceeds at room temperature in minutes, avoiding the harsh
conditions required for C-
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F bond formation.[1]

» Protocol:
o Dissolve precursor (10-50
g) in MeCN.[1]
o Add dried [
F]IKF/Kryptofix 2.2.2 complex.[1]

o React at RT for 5-10 mins.

o Purify via C18 cartridge.[1]

B. Silicon-Based Cross-Coupling (Hiyama-Denmark)

While less common than simple phenylsilanes, the ortho-methoxy derivative serves as a robust
partner in Palladium-catalyzed cross-coupling.[1][2]

» Activation: The fluoride on the silicon renders the species hypervalent (pentacoordinate
silicate), which is the active transmetallating species.

o Selectivity: The ortho-methoxy group can direct the catalyst or prevent unwanted
protodesilylation during the reaction.[1]

Safety & Handling

o Hydrolysis: While stabilized, the Si-F bond is susceptible to hydrolysis over long periods or in
acidic/basic aqueous conditions, releasing HF (Hydrofluoric Acid) in trace amounts.

o Storage: Store in plastic (HDPE/PP) or teflon-lined containers. Do not store in glass for
prolonged periods if moisture is present, as fluoride etches glass (

).[1]

o Toxicity: Treat as a fluorinating agent.[1] Avoid skin contact.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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